Cas no 1805189-61-0 (Methyl 5-bromo-2-cyano-3-methylbenzoate)

• Product Name: Methyl 5-bromo-2-cyano-3-methylbenzoate
• CAS No: 1805189-61-0
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4954530
• Update Time: 2025-06-11

Methyl 5-bromo-2-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-cyano-3-methylbenzoate

• Inchi： 1S/C10H8BrNO2/c1-6-3-7(11)4-8(9(6)5-12)10(13)14-2/h3-4H,1-2H3
• InChI Key： SIUNPHDXWSLNDY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(C#N)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromo-2-cyano-3-methylbenzoate

Methyl 5-bromo-2-cyano-3-methylbenzoate (CAS No. 1805189-61-0)

Methyl 5-bromo-2-cyano-3-methylbenzoate is a highly specialized organic compound with the CAS registry number 1805189-61-0. This compound belongs to the class of benzoate esters, characterized by its unique substitution pattern on the benzene ring. The molecule features a methyl group at position 3, a bromine atom at position 5, and a cyano group at position 2, making it a valuable substrate for various chemical reactions and applications. Recent advancements in synthetic chemistry have highlighted its potential in drug discovery, material science, and as an intermediate in organic synthesis.

The synthesis of methyl 5-bromo-2-cyano-3-methylbenzoate typically involves multi-step processes, often employing Friedel-Crafts acylation or other electrophilic aromatic substitution techniques. Researchers have recently explored greener methodologies to synthesize this compound, such as using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and reduce environmental impact. These innovations align with the growing demand for sustainable chemical practices in the industry.

One of the most notable applications of methyl 5-bromo-2-cyano-3-methylbenzoate is in the field of medicinal chemistry. Its bromine and cyano substituents make it an attractive candidate for exploring bioisosterism and pharmacophore modeling. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug development. For instance, researchers have investigated its ability to inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its cyano group has shown promise in modulating the activity of certain oncogenic proteins.

In materials science, methyl 5-bromo-2-cyano-3-methylbenzoate has been utilized as a precursor for advanced polymers and organic semiconductors. Its electronic properties, influenced by the electron-withdrawing cyano and bromine groups, make it suitable for applications in organic electronics. Recent breakthroughs in this area include its use in fabricating high-performance organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These applications underscore the compound's versatility across diverse scientific domains.

The toxicological profile of methyl 5-bromo-2-cyano-3-methylbenzoate has also garnered attention from regulatory agencies and researchers. Studies conducted under Good Laboratory Practice (GLP) guidelines have provided insights into its acute and chronic toxicity profiles. Results indicate that while the compound exhibits low toxicity at therapeutic doses, prolonged exposure may pose risks to certain organ systems. These findings are critical for ensuring safe handling and disposal practices in industrial settings.

Looking ahead, the demand for methyl 5-bromo-2-cyano-3-methylbenzoate is expected to grow due to its expanding range of applications. The increasing focus on personalized medicine and advanced materials continues to drive innovation in its synthesis and utilization. As researchers uncover new properties and functionalities of this compound, it is poised to play an even more significant role in both academic research and industrial production.

In conclusion, methyl 5-bromo-2-cyano-3-methylbenzoate (CAS No. 1805189-61-0) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a key player in various scientific disciplines. As research progresses, this compound will undoubtedly contribute to groundbreaking discoveries that benefit society across multiple sectors.